3-{[6-(dimethylamino)-4-pyrimidinyl]amino}-1-methyl-2-pyrrolidinone

• IUPAC Name: 3-[[6-(dimethylamino)pyrimidin-4-yl]amino]-1-methylpyrrolidin-2-one
• InChI: InChI=1S/C11H17N5O/c1-15(2)10-6-9(12-7-13-10)14-8-4-5-16(3)11(8)17/h6-8H,4-5H2,1-3H3,(H,12,13,14)
• InChI Key: CCYPHZGKAGUBSB-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC(C1=O)NC2=CC(=NC=N2)N(C)C
• Molecular Formula: C11H17N5O
• Molecular Weight: 235.29 g/mol

Description

3-{[6-(dimethylamino)-4-pyrimidinyl]amino}-1-methyl-2-pyrrolidinone, also known as DMAPP, is a small molecule inhibitor that has gained significant attention in scientific research due to its potential therapeutic applications. DMAPP is a potent inhibitor of various enzymes and signaling pathways, making it a promising candidate for the treatment of several diseases.

Mechanism of Action

3-{[6-(dimethylamino)-4-pyrimidinyl]amino}-1-methyl-2-pyrrolidinone exerts its effects through the inhibition of various enzymes and signaling pathways. It binds to the active site of the target enzyme, preventing its activity. 3-{[6-(dimethylamino)-4-pyrimidinyl]amino}-1-methyl-2-pyrrolidinone has been found to be a competitive inhibitor, meaning it competes with the substrate for binding to the enzyme's active site. The mechanism of action of 3-{[6-(dimethylamino)-4-pyrimidinyl]amino}-1-methyl-2-pyrrolidinone is dependent on the specific enzyme it is targeting.
Biochemical and Physiological Effects
3-{[6-(dimethylamino)-4-pyrimidinyl]amino}-1-methyl-2-pyrrolidinone has been shown to have several biochemical and physiological effects. It has been found to inhibit cancer cell proliferation, reduce inflammation, and improve memory and learning in animal models of Alzheimer's disease. 3-{[6-(dimethylamino)-4-pyrimidinyl]amino}-1-methyl-2-pyrrolidinone has also been shown to have neuroprotective effects, protecting neurons from oxidative stress and apoptosis.

Advantages and Limitations for Lab Experiments

3-{[6-(dimethylamino)-4-pyrimidinyl]amino}-1-methyl-2-pyrrolidinone has several advantages for lab experiments. It is a small molecule that can easily penetrate cell membranes, making it an ideal candidate for in vitro and in vivo studies. 3-{[6-(dimethylamino)-4-pyrimidinyl]amino}-1-methyl-2-pyrrolidinone is also relatively stable and can be stored for long periods, making it easy to handle and transport. However, 3-{[6-(dimethylamino)-4-pyrimidinyl]amino}-1-methyl-2-pyrrolidinone has some limitations in lab experiments. It has low solubility in water, which can make it difficult to work with in aqueous solutions. 3-{[6-(dimethylamino)-4-pyrimidinyl]amino}-1-methyl-2-pyrrolidinone is also a potent inhibitor, which can make it challenging to determine the optimal concentration for experiments.

Future Directions

For 3-{[6-(dimethylamino)-4-pyrimidinyl]amino}-1-methyl-2-pyrrolidinone include drug development for cancer and inflammation, treatment of neurological diseases, and further understanding of its mechanism of action.

Synthesis Methods

3-{[6-(dimethylamino)-4-pyrimidinyl]amino}-1-methyl-2-pyrrolidinone can be synthesized through a multistep process involving the reaction of 6-chloro-4-pyrimidinamine with dimethylamine, followed by the addition of 1-methyl-2-pyrrolidinone. The final product is purified through crystallization or chromatography. The synthesis of 3-{[6-(dimethylamino)-4-pyrimidinyl]amino}-1-methyl-2-pyrrolidinone is relatively straightforward, and the compound can be obtained in high yields.

Scientific Research Applications

3-{[6-(dimethylamino)-4-pyrimidinyl]amino}-1-methyl-2-pyrrolidinone has been extensively studied for its potential therapeutic applications. It has been shown to inhibit various enzymes involved in cancer, inflammation, and neurological diseases. 3-{[6-(dimethylamino)-4-pyrimidinyl]amino}-1-methyl-2-pyrrolidinone has been found to inhibit the activity of protein kinase C, a signaling pathway involved in cancer cell proliferation. It has also been shown to inhibit the activity of phosphodiesterase, an enzyme involved in inflammation. 3-{[6-(dimethylamino)-4-pyrimidinyl]amino}-1-methyl-2-pyrrolidinone has also been studied for its potential use in the treatment of Alzheimer's disease, as it has been found to inhibit the activity of acetylcholinesterase, an enzyme involved in the degradation of acetylcholine, a neurotransmitter involved in memory and learning.